N-(4-imidazo[1,2-a]pyridin-2-ylphenyl)-2,4-dimethylbenzenesulfonamide

• IUPAC Name: N-(4-imidazo[1,2-a]pyridin-2-ylphenyl)-2,4-dimethylbenzenesulfonamide
• InChI: InChI=1S/C21H19N3O2S/c1-15-6-11-20(16(2)13-15)27(25,26)23-18-9-7-17(8-10-18)19-14-24-12-4-3-5-21(24)22-19/h3-14,23H,1-2H3
• InChI Key: GKJFZRLFWRUUGM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)S(=O)(=O)NC2=CC=C(C=C2)C3=CN4C=CC=CC4=N3)C
• Molecular Formula: C21H19N3O2S
• Molecular Weight: 377.5 g/mol

Description

N-(4-imidazo[1,2-a]pyridin-2-ylphenyl)-2,4-dimethylbenzenesulfonamide, commonly known as IMPY, is a small molecule that has been extensively studied for its potential in various scientific research applications. IMPY is a sulfonamide derivative that has been shown to have a wide range of biochemical and physiological effects, making it a promising candidate for use in various research fields.

Mechanism of Action

The mechanism of action of IMPY is not fully understood, but it is thought to involve binding to specific proteins or molecules in the body and altering their function. In the case of its use as a fluorescent probe for Aβ aggregates, IMPY has been shown to bind specifically to these aggregates and emit a fluorescent signal, allowing for their detection.
Biochemical and Physiological Effects:
IMPY has been shown to have a wide range of biochemical and physiological effects, including the ability to inhibit the growth of cancer cells, to induce apoptosis (programmed cell death) in cancer cells, and to bind specifically to Aβ aggregates in Alzheimer's disease. It has also been shown to have potential as a tool for studying the function of certain proteins in the body.

Advantages and Limitations for Lab Experiments

One of the main advantages of using IMPY in lab experiments is its versatility, as it has been shown to have potential in a wide range of research fields. Its small size also makes it easy to work with and manipulate in experiments. However, one limitation of using IMPY is its relatively low solubility in water, which can make it difficult to work with in certain experimental conditions.

Future Directions

There are many potential future directions for research involving IMPY, including further studies on its potential as a fluorescent probe for Aβ aggregates in Alzheimer's disease, its use as a potential anti-cancer agent, and its potential as a tool for studying the function of certain proteins in the body. Other potential future directions include the development of new synthesis methods for IMPY and the exploration of its potential in other research fields.

Scientific Research Applications

IMPY has been studied extensively for its potential in various scientific research applications, including as a fluorescent probe for the detection of amyloid-beta (Aβ) aggregates in Alzheimer's disease, as a potential anti-cancer agent, and as a tool for studying the function of certain proteins in the body.